4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol

• IUPAC Name: 4-[2-fluoro-3-(trifluoromethyl)phenyl]-2-nitrophenol
• InChI: InChI=1S/C13H7F4NO3/c14-12-8(2-1-3-9(12)13(15,16)17)7-4-5-11(19)10(6-7)18(20)21/h1-6,19H
• InChI Key: BQFKKNKAUYNFSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H7F4NO3
• DSSTOX Substance ID: DTXSID40686327
• Molecular Weight: 301.19 g/mol
• CAS No.: 1261897-51-1

Description

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol is a chemical compound characterized by the presence of a fluorine atom, a trifluoromethyl group, and a nitrophenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol typically involves the introduction of the trifluoromethyl group and the nitro group onto a phenol ring. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an arylboronic acid in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to ensure high yield and purity. The process may also include steps for purification and isolation of the final product to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The nitro group can be reduced to an amine.

Substitution: The fluorine and trifluoromethyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted phenols.

Scientific Research Applications

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Potential use in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to easily penetrate cell membranes. The nitro group can participate in redox reactions, potentially leading to the generation of reactive oxygen species (ROS) that can induce cellular damage. The phenol group can interact with proteins and enzymes, potentially inhibiting their activity .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Fluoro-3-trifluoromethylphenyl)phenol
• 4-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid
• 2-Fluoro-3-(trifluoromethyl)phenylboronic acid

Uniqueness

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol is unique due to the presence of both a nitro group and a trifluoromethyl group on the same phenol ring. This combination of functional groups imparts distinct chemical properties, such as increased reactivity and potential for diverse chemical transformations .